Cas no 6321-59-1 ( )

• Product Name: &nbsp
• CAS No: 6321-59-1
• MF: C₁₇H₁₄O₄
• MW: 282.290665149689
• CID: 959244
• PubChem ID: 232852
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• methyl 2-oxo-2-(4-oxo-2,3-dihydro-1H-phenanthren-3-yl)acetate
• (4-oxo-1,2,3,4-tetrahydro-[3]phenanthryl)-glyoxylic acid methyl ester
• (4-Oxo-1,2,3,4-tetrahydro-[3]phenanthryl)-glyoxylsaeure-methylester
• AC1L5OSL
• AC1Q5YP6
• AG-J-82795
• AR-1J6097
• CTK5B8130
• methyl oxo(4-oxo-1,2,3,4-tetrahydrophenanthren-3-yl)acetate
• NSC30816
• DTXSID30283288
• 6321-59-1
• NSC 30816
• NSC-30816
•  

• Inchi： 1S/C17H14O4/c1-21-17(20)16(19)13-9-8-11-7-6-10-4-2-3-5-12(10)14(11)15(13)18/h2-7,13H,8-9H2,1H3
• InChI Key： LQTAXEVLHRVNJC-UHFFFAOYSA-N
• SMILES： O=C1C2C3C=CC=CC=3C=CC=2CCC1C(C(=O)OC)=O

Computed Properties

• Exact Mass: 282.08922
• Monoisotopic Mass: 282.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.44